N-isopropyl-3-(5-{2-[(4-methylphenyl)amino]-2-oxoethyl}-4-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinoxalin-1-yl)propanamide

• IUPAC Name: 3-[5-[2-(4-methylanilino)-2-oxoethyl]-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-1-yl]-N-propan-2-ylpropanamide
• InChI: InChI=1S/C24H26N6O3/c1-15(2)25-21(31)13-12-20-27-28-23-24(33)29(18-6-4-5-7-19(18)30(20)23)14-22(32)26-17-10-8-16(3)9-11-17/h4-11,15H,12-14H2,1-3H3,(H,25,31)(H,26,32)
• InChI Key: MRPOOWROVYFPTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2C3=CC=CC=C3N4C(=NN=C4C2=O)CCC(=O)NC(C)C
• Molecular Formula: C24H26N6O3
• Molecular Weight: 446.5 g/mol

Description

The compound you’re asking about is a complex organic molecule that contains a 1,2,4-triazole ring and a quinoxaline ring. Both of these types of rings are found in a wide range of pharmaceutical drugs and have been the subject of much research due to their broad spectrum of biological activities.

Molecular Structure Analysis

The molecular structure of your compound would be characterized by the presence of a 1,2,4-triazole ring fused to a quinoxaline ring. The exact structure would depend on the positions of the various substituents on these rings.

Scientific Research Applications

Anticancer Activity

Compounds within the [1,2,4]triazolo[4,3-a]quinoxaline family have been designed and synthesized with the aim of meeting structural requirements essential for anticancer activity. Certain derivatives have shown significant cytotoxicity against human neuroblastoma and colon carcinoma cell lines, highlighting their potential as anticancer agents (B. N. Reddy et al., 2015). Furthermore, [1,2,4]triazolo[4,3-a]quinoxaline-1,3,4-oxadiazole derivatives have demonstrated superior antiproliferative effects compared to known compounds, indicating their excellent potential as anticancer agents (Daiki Kaneko et al., 2020).

Antimicrobial Activity

Fused triazolo and ditriazoloquinoxaline derivatives have been synthesized and evaluated for their antimicrobial and antifungal activities. Some of these compounds possess potent antibacterial activity, underscoring their potential as antimicrobial agents (M. Badran et al., 2003).

Receptor Antagonist Activity

The [1,2,4]triazolo[4,3-a]quinoxaline derivatives have been explored for their binding affinity to adenosine receptors, indicating their therapeutic potential as novel and rapid-acting antidepressant agents. These compounds have shown selective inhibition of adenosine A1 and A2 receptors, suggesting their use as adenosine receptor antagonists (R. Sarges et al., 1990).

Future Directions

Research into 1,2,4-triazole and quinoxaline derivatives is ongoing, with many researchers exploring their potential uses in medicine and other fields. Future work could involve the synthesis of new derivatives with improved properties or the investigation of their mechanisms of action.